Cas no 2227649-51-4 (rac-(1R,2R)-2-(1,2,3-thiadiazol-4-yl)cyclopropylmethanamine)

• Product Name: rac-(1R,2R)-2-(1,2,3-thiadiazol-4-yl)cyclopropylmethanamine
• CAS No: 2227649-51-4
• MF: C₆H₉N₃S
• MW: 155.220759153366
• CID: 6102350
• PubChem ID: 165624637
• Update Time: 2025-10-30

rac-(1R,2R)-2-(1,2,3-thiadiazol-4-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(1,2,3-thiadiazol-4-yl)cyclopropylmethanamine
• 2227649-51-4
• rac-[(1R,2R)-2-(1,2,3-thiadiazol-4-yl)cyclopropyl]methanamine
• EN300-1783059

• Inchi： 1S/C6H9N3S/c7-2-4-1-5(4)6-3-10-9-8-6/h3-5H,1-2,7H2/t4-,5+/m0/s1
• InChI Key： YTYGWSDMKBGZLP-CRCLSJGQSA-N
• SMILES： S1C=C([C@@H]2C[C@H]2CN)N=N1

Computed Properties

• Exact Mass: 155.05171847g/mol
• Monoisotopic Mass: 155.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 80Ų

Additional information on rac-(1R,2R)-2-(1,2,3-thiadiazol-4-yl)cyclopropylmethanamine

Introducing rac-(1R,2R)-2-(1,2,3-thiadiazol-4-yl)cyclopropylmethanamine (CAS No. 2227649-51-4): A Promising Compound in Modern Medicinal Chemistry

Rac-(1R,2R)-2-(1,2,3-thiadiazol-4-yl)cyclopropylmethanamine, identified by its unique Chemical Abstracts Service number CAS No. 2227649-51-4, represents a significant advancement in the realm of medicinal chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their diverse pharmacological properties and potential therapeutic applications. The structural framework of this molecule, featuring a cyclopropylmethanamine moiety linked to a thiadiazole ring, positions it as a versatile scaffold for the development of novel pharmaceutical agents.

The cyclopropylmethanamine group is particularly noteworthy for its ability to modulate biological pathways through precise interactions with target enzymes and receptors. In recent years, there has been growing interest in the use of cyclopropyl derivatives in drug design, owing to their unique steric and electronic properties. These characteristics allow for the fine-tuning of molecular interactions, which is crucial for achieving high selectivity and efficacy in therapeutic interventions.

Complementing the cyclopropylmethanamine core is the thiadiazole ring system. Thiadiazoles are well-documented heterocyclic compounds that exhibit a broad spectrum of biological activities. Their structural motif is frequently incorporated into drug candidates due to its ability to engage with various biological targets. Specifically, the thiadiazole ring in rac-(1R,2R)-2-(1,2,3-thiadiazol-4-yl)cyclopropylmethanamine imparts properties that make it a valuable component in the pursuit of novel therapeutic strategies.

Recent studies have highlighted the potential of thiadiazole derivatives as inhibitors of enzymes involved in inflammatory and infectious diseases. The compound's ability to interact with these enzymes suggests that it may have applications in treating conditions such as arthritis and bacterial infections. Furthermore, the chiral nature of rac-(1R,2R)-2-(1,2,3-thiadiazol-4-yl)cyclopropylmethanamine adds another layer of complexity and functionality, enabling the development of enantiomerically pure forms that could enhance therapeutic outcomes.

The synthesis and characterization of rac-(1R,2R)-2-(1,2,3-thiadiazol-4-yl)cyclopropylmethanamine have been subjects of extensive research. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for pharmaceutical applications. Techniques such as asymmetric synthesis have been particularly useful in achieving the desired stereochemical configuration. These efforts underscore the compound's significance as a building block for more complex drug candidates.

In the context of drug discovery, rac-(1R,2R)-2-(1,2,3-thiadiazol-4-yl)cyclopropylmethanamine serves as a valuable intermediate in the development of novel therapeutics. Its structural features allow for modifications that can be tailored to specific biological targets. For instance, by altering the substituents on the thiadiazole ring or introducing additional functional groups into the cyclopropylmethanamine moiety, researchers can generate a library of derivatives with distinct pharmacological profiles.

The compound's potential extends beyond its immediate applications in drug development. It also serves as a model system for understanding molecular interactions at a fundamental level. By studying how rac-(1R,2R)-2-(1,2,3-thiadiazol-4-yl)cyclopropylmethanamine interacts with biological targets, scientists can gain insights into broader principles of molecular recognition and drug action. These insights are invaluable for designing future generations of pharmaceutical agents.

As research continues to evolve，the applications of rac-(1R，2R)-2-(1，2，3-thiadiazol-4-yl)cyclopropylmethanamine are expected to expand further。 New methodologies in computational chemistry and artificial intelligence are enabling researchers to predict and optimize molecular structures more efficiently than ever before。 This synergy between experimental chemistry and computational modeling holds great promise for accelerating the discovery and development of novel therapeutics。

In conclusion，rac-(1R，2R)-2-(1，2，3-thiadiazol-4-yl)cyclopropylmethanamine (CAS No. 2227649-51-4) represents a significant contribution to modern medicinal chemistry。 Its unique structural features and diverse pharmacological properties make it a promising candidate for further exploration。 As research progresses，this compound is likely to play an increasingly important role in the development of new drugs that address unmet medical needs。